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Compound of Interest

Compound Name: 2-Bromo-1-ethyl-4-nitrobenzene

Cat. No.: B1291988

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromo-1-ethyl-4-nitrobenzene (CAS
No. 52121-34-3) was found. The following information is synthesized from data on structurally
similar halogenated nitroaromatic compounds and general hazardous waste disposal
guidelines. This guidance should be used to inform safe handling and disposal, but it is
imperative to consult a certified safety professional and your institution's Environmental Health
and Safety (EHS) department for specific protocols.

This document provides a comprehensive overview of the essential safety measures, handling
protocols, and proper disposal procedures for 2-Bromo-1-ethyl-4-nitrobenzene. It is intended
for researchers, scientists, and professionals in drug development who may handle this or
similar chemical compounds.

Hazard Identification and Safety Summary

Based on analogous compounds, 2-Bromo-1-ethyl-4-nitrobenzene is anticipated to be a
hazardous substance. The primary hazards are expected to include acute toxicity if swallowed,
in contact with skin, or if inhaled. It is also likely to cause skin and serious eye irritation, and
may cause respiratory irritation.[1][2][3]

GHS Hazard Classification (Anticipated)
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2

Specific target organ toxicity — single exposure

Category 3 (Respiratory system)

Signal Word: Warning[1][2]

Hazard Statements (Anticipated):

o Harmful if swallowed.

e Harmful in contact with skin.

o Harmful if inhaled.

o Causes skin irritation.[1][2]

o Causes serious eye irritation.[1][2]

o May cause respiratory irritation.[1][2]

Physical and Chemical Properties

Property Value Source
Molecular Formula CsHsBrNO2 PubChem[4]
Molecular Weight 230.06 g/mol PubChem[4]
CAS Number 52121-34-3 PubChem[4]
Appearance Likely a light yellow solid Based on similar

compounds[2][3]

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC380890050&productDescription=4-BROMO-1-FLUORO-2-NITRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15677~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:14:20~~1-(2-Bromoethyl
https://www.fishersci.com/store/msds?partNumber=AC380890050&productDescription=4-BROMO-1-FLUORO-2-NITRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15677~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:14:20~~1-(2-Bromoethyl
https://www.fishersci.com/store/msds?partNumber=AC380890050&productDescription=4-BROMO-1-FLUORO-2-NITRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15677~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:14:20~~1-(2-Bromoethyl
https://www.fishersci.com/store/msds?partNumber=AC380890050&productDescription=4-BROMO-1-FLUORO-2-NITRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15677~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:14:20~~1-(2-Bromoethyl
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-ethyl-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-ethyl-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-ethyl-4-nitrobenzene
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15677~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:14:20~~1-(2-Bromoethyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17705~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:53:06~~1-Bromo-4-nitrobenzene~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Safe Handling and Personal Protective Equipment
(PPE)

Strict adherence to safety protocols is mandatory when handling 2-Bromo-1-ethyl-4-
nitrobenzene.

e Engineering Controls: Always handle this compound in a certified chemical fume hood to
minimize inhalation exposure. Ensure that eyewash stations and safety showers are readily
accessible.[3]

e Personal Protective Equipment (PPE):

o Hand Protection: Wear nitrile or other chemically resistant gloves. Dispose of
contaminated gloves after use in accordance with laboratory practices.[1]

o Eye/Face Protection: Use chemical safety goggles or a face shield.

o Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing
to prevent skin contact.

o Respiratory Protection: If working outside a fume hood or if dust/aerosol generation is
likely, use a NIOSH-approved respirator with an appropriate cartridge.

First-Aid Measures

In case of exposure, immediate action is critical.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][3]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes while removing contaminated clothing. Seek medical attention.[2]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1]
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« |If Swallowed: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1]

Proper Disposal Procedures

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations. As a halogenated nitroaromatic compound, 2-Bromo-1-ethyl-4-nitrobenzene
requires specific disposal procedures.

» Waste Segregation: This is a critical step. 2-Bromo-1-ethyl-4-nitrobenzene is a
halogenated organic compound. It must be segregated from non-halogenated waste
streams.[5][6] Mixing halogenated and non-halogenated waste significantly increases
disposal costs and environmental impact.[6]

o Waste Collection:

o Collect all waste containing 2-Bromo-1-ethyl-4-nitrobenzene (including unused product,
reaction residues, and contaminated materials like gloves and filter paper) in a designated,
properly labeled hazardous waste container.

o The container must be made of a compatible material (e.g., high-density polyethylene) and
have a secure, tight-fitting lid.[7]

o Label the container clearly with "Hazardous Waste," "Halogenated Organic Waste," and
the full chemical name: "2-Bromo-1-ethyl-4-nitrobenzene."”

» Final Disposal Method: The recommended disposal method for halogenated organic waste is
high-temperature incineration at a licensed hazardous waste disposal facility.[6][8] This
process ensures the complete destruction of the hazardous compound. Do not dispose of
this chemical down the drain or in regular trash.[8]

» Contacting EHS: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste container.

Experimental Protocol: Handling and Quenching a
Reaction
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This hypothetical protocol outlines the steps for safely handling 2-Bromo-1-ethyl-4-
nitrobenzene in a laboratory setting and preparing the resulting waste for disposal.

e Preparation:

o

Don all required PPE (lab coat, safety goggles, nitrile gloves).

[¢]

Ensure the chemical fume hood is functioning correctly.

[¢]

Prepare all necessary reagents and equipment within the fume hood.

[e]

Designate a "Halogenated Organic Waste" container and label it appropriately.

e Handling and Reaction:
o Weigh the required amount of 2-Bromo-1-ethyl-4-nitrobenzene in the fume hood.
o Carefully add it to the reaction vessel.
o Perform the chemical reaction under constant ventilation.

e Reaction Quenching and Workup:

o Once the reaction is complete, quench it using an appropriate reagent (e.g., water,
saturated ammonium chloride).

o During extraction with an organic solvent, collect all aqueous and organic layers for proper
waste disposal. Do not discard any layer down the drain.[8]

o Waste Segregation and Collection:

o Transfer all liquid waste (both organic and aqueous layers containing the compound) into
the designated "Halogenated Organic Waste" container.

o Collect all solid contaminated waste (e.g., filter paper, silica gel, contaminated gloves) in a
separate, clearly labeled solid hazardous waste bag or container.

o Decontamination:
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o Clean all glassware with an appropriate solvent (e.g., acetone).

o Collect the cleaning solvent rinses in the "Halogenated Organic Waste" container.
o Storage Pending Disposal:

o Securely seal the waste container.

o Store the container in a designated satellite accumulation area until it is collected by EHS
personnel.[7]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-Bromo-1-ethyl-4-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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